[(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid

• IUPAC Name: 2-[(3S)-3-[methyl(phenylmethoxycarbonyl)amino]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C16H22N2O4/c1-17(14-8-5-9-18(10-14)11-15(19)20)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H,19,20)/t14-/m0/s1
• InChI Key: ZDTWCOHNTQPTJW-AWEZNQCLSA-N
• Canonical SMILES: CN(C1CCCN(C1)CC(=O)O)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CN([C@H]1CCCN(C1)CC(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

[(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid is a chiral piperidine derivative characterized by a benzyloxycarbonyl (Cbz)-protected methylamino group at the 3-position of the piperidine ring and an acetic acid moiety at the 1-position. Its molecular weight is 306.36 g/mol (calculated from its formula C₁₇H₂₂N₂O₄) . The stereochemistry at the 3-position (S-configuration) is critical for its biological interactions, as enantiomeric differences often influence receptor binding and pharmacokinetics.

This compound is primarily utilized in medicinal chemistry as a building block for targeted protein degradation (e.g., PROTACs) and drug discovery. For instance, its structural analogs have been employed in synthesizing cereblon-based E3 ligase ligands for degrading disease-related proteins . The acetic acid group enables conjugation with other pharmacophores, enhancing solubility and bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid typically involves multiple steps, starting from readily available precursors One common method involves the protection of the amine group using a benzyloxycarbonyl (Cbz) group, followed by the formation of the piperidine ring through cyclization reactions

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

[(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove protective groups or reduce specific functional groups within the molecule.

Substitution: Nucleophilic substitution reactions can introduce new substituents at specific positions on the piperidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like alkyl halides and nucleophiles such as amines and thiols are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

[(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of fine chemicals and as a building block for more complex compounds.

Mechanism of Action

The mechanism of action of [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid involves its interaction with specific molecular targets. The benzyloxycarbonyl group can act as a protective group, allowing the compound to interact with enzymes and receptors in a controlled manner. The piperidine ring can enhance the compound’s binding affinity to its targets, influencing various biochemical pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, functional, and pharmacological distinctions between [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid and its analogs.

Table 1: Key Structural and Functional Differences

Compound Name	Core Structure	Substituents	Key Properties	Biological Relevance	Reference
[(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid	Piperidine	- Cbz-methylamino at C3 - Acetic acid at C1	- Chiral (S-configuration) - MW: 306.36 g/mol	PROTAC synthesis; enhanced solubility
[(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid	Piperidine	- Cbz-methylamino at C3 - Acetic acid at C1	- Chiral (R-configuration) - MW: 306.36 g/mol	Discontinued due to lower efficacy/stability
{3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Piperidine	- Cbz-cyclopropylamino at C3 - Acetic acid at C1	- Cyclopropyl group enhances metabolic stability	Potential use in CNS drugs
[(2-{[3-(4-Methyl-1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}phenyl)amino]acetic acid	Piperidine	- Benzimidazole at C3 - Acetic acid at C1	- COX-2 selective inhibitor (IC₅₀: 0.8 μM) - Anti-inflammatory activity	NSAID candidate
2-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-ethanol	Piperidine	- Benzyl-methylamino at C3 - Ethanol at C1	- Lower polarity vs. acetic acid analogs - Reduced solubility	Limited therapeutic use

Structural and Functional Analysis

Core Modifications: Piperidine vs. Pyrrolidine: Compounds with pyrrolidine cores (e.g., 2-[3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-ethanol ) exhibit reduced ring strain compared to piperidine but lower conformational flexibility, impacting receptor binding . Substituent Variations:

• The Cbz-protected methylamino group in the target compound offers protease resistance, whereas cyclopropylamino analogs (e.g., {3-[(Benzyloxycarbonyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid ) improve metabolic stability due to steric hindrance.
• Ethanol vs. Acetic Acid: Ethanol derivatives (e.g., 2-[3-(Benzyl-methyl-amino)-piperidin-1-yl]-ethanol ) lack the ionizable carboxylic acid group, resulting in poorer aqueous solubility and membrane permeability.

Stereochemical Impact :

• The S-enantiomer of the target compound demonstrates superior bioactivity in early-stage assays compared to its R-counterpart, which was discontinued due to undefined stability issues .

Pharmacological Activity: COX-2 Selectivity: The benzimidazole-containing analog [(2-{[3-(4-Methyl-1H-benzimidazol-2-yl)piperidin-1-yl]carbonyl}phenyl)amino]acetic acid showed potent COX-2 inhibition (IC₅₀: 0.8 μM) and anti-inflammatory effects, suggesting that piperidine-acetic acid hybrids are viable scaffolds for NSAID development. PROTAC Applications: The target compound’s acetic acid group facilitates linker attachment in cereblon-based degraders, as demonstrated in the synthesis of (S)-2-(3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)acetohydrazide .

Biological Activity

[(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid is a compound of significant interest in medicinal chemistry, particularly due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

• Chemical Name : [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid
• Molecular Formula : C13H18N2O3
• Molecular Weight : 250.29 g/mol
• CAS Number : 1354017-91-6

The biological activity of [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid primarily involves its interaction with various receptors and enzymes:

• Receptor Interaction : The benzyloxycarbonyl group enhances the compound's ability to fit into hydrophobic pockets of protein targets, promoting binding affinity.
• Enzymatic Modulation : The piperidine ring structure is crucial for binding to active sites on enzymes, potentially modulating their activity and influencing various biological pathways.

Anticancer Activity

Recent studies have indicated that derivatives of piperidine, including the compound , exhibit promising anticancer properties. For instance:

• Cytotoxicity Studies : In vitro tests demonstrated that certain piperidine derivatives showed cytotoxic effects against various cancer cell lines. A study indicated that compounds related to [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid exhibited enhanced apoptosis induction in hypopharyngeal tumor cells compared to standard treatments like bleomycin .

Antimicrobial Properties

Research has shown that piperidine derivatives can possess antibacterial activity:

• Antibacterial Testing : Compounds similar to [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid were tested against Gram-positive and Gram-negative bacteria. Some showed minimum inhibitory concentration (MIC) values comparable to established antibiotics .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the efficacy of [(S)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid:

Substituent	Effect on Activity
Benzyloxycarbonyl group	Increases hydrophobic interactions
Piperidine ring	Essential for receptor binding
Acetic acid moiety	Influences solubility and bioavailability

Case Studies

• Cancer Therapy : A study explored a series of piperidine derivatives, including the compound under review, demonstrating their potential in inhibiting tumor growth through targeted apoptosis mechanisms .
• Alzheimer's Disease : Another research highlighted the role of piperidine-based compounds in inhibiting acetylcholinesterase, suggesting potential applications in neurodegenerative diseases .